Cas no 2549011-87-0 (1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2,2-diphenylethan-1-one)

• Product Name: 1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2,2-diphenylethan-1-one
• CAS No: 2549011-87-0
• MF: C₂₂H₂₃N₃O
• MW: 345.437525033951
• CID: 5312317
• PubChem ID: 154583962
• Update Time: 2025-05-19

1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2,2-diphenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2,2-diphenylethan-1-one
• AKOS039918837
• 2549011-87-0
• F6677-2299
• 1-[3-[(4-Methyl-1H-pyrazol-1-yl)methyl]-1-azetidinyl]-2,2-diphenylethanone

• Inchi： 1S/C22H23N3O/c1-17-12-23-25(13-17)16-18-14-24(15-18)22(26)21(19-8-4-2-5-9-19)20-10-6-3-7-11-20/h2-13,18,21H,14-16H2,1H3
• InChI Key： DSJCLMUOJUIYGQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(CN2C=C(C)C=N2)C1)C(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 345.184112366g/mol
• Monoisotopic Mass: 345.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 549.7±45.0 °C(Predicted)
• pka: 2.70±0.10(Predicted)

Additional information on 1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2,2-diphenylethan-1-one

Introduction to 1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2,2-diphenylethan-1-one (CAS No. 2549011-87-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule potentially offering unique properties that can be leveraged for therapeutic applications. Among these compounds, 1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2,2-diphenylethan-1-one, identified by its CAS number 2549011-87-0, has garnered significant attention due to its intriguing structural features and potential biological activities. This compound belongs to a class of molecules that integrate heterocyclic scaffolds with functional groups designed to interact with biological targets, making it a promising candidate for further investigation.

The molecular structure of 1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2,2-diphenylethan-1-one is characterized by a complex arrangement of atoms, including a pyrazole ring and an azetidine moiety. The presence of these heterocyclic rings is particularly noteworthy, as they are often found in bioactive molecules due to their ability to mimic natural products and interact with enzymes or receptors. Specifically, the 4-methyl-1H-pyrazol moiety introduces a methyl group at the 4-position of the pyrazole ring, which can influence the electronic properties and binding affinity of the compound.

One of the most compelling aspects of this compound is its potential application in drug discovery. The azetidine ring in the molecule provides a flexible scaffold that can be modified to enhance binding interactions with biological targets. This structural feature has been exploited in various drug development programs, where modifications to azetidine derivatives have led to compounds with improved pharmacokinetic profiles and reduced toxicity. Recent studies have shown that azetidine-based molecules can exhibit significant activity against a range of therapeutic targets, including enzymes and receptors involved in inflammatory responses and cancer progression.

Furthermore, the diphenylethanone moiety in the compound's structure suggests potential for further functionalization. Diphenylethanone derivatives are known for their ability to act as intermediates in the synthesis of more complex molecules, including those with pharmaceutical applications. The aromatic rings in this moiety can enhance the compound's solubility and stability, making it more suitable for formulation into drug products. Additionally, the presence of two phenyl groups provides multiple sites for chemical modification, allowing researchers to fine-tune the properties of the molecule for specific applications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates, including 1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2,2-diphenylethan-1-one. Molecular docking studies have been particularly useful in predicting how this compound might interact with biological targets such as enzymes or receptors. These studies have revealed that the compound's structure is well-suited for binding to certain protein targets, suggesting potential therapeutic applications in areas such as oncology and inflammation.

In addition to computational methods, experimental approaches have also been employed to investigate the biological activity of this compound. In vitro assays have shown that derivatives of azetidine-based molecules can exhibit inhibitory effects on various enzymes involved in disease pathways. For instance, some azetidine derivatives have demonstrated potent activity against cyclooxygenase (COX) enzymes, which are key targets in the development of anti-inflammatory drugs. While further research is needed to fully characterize the activity of 2549011-87-0, these preliminary findings are encouraging and warrant further investigation.

The synthesis of 1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2,2-diphenylethan-1-one presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Modern synthetic techniques often involve multi-step reactions that require careful optimization to ensure high yields and purity. Despite these challenges, researchers have developed robust synthetic routes that allow for scalable production of this compound, making it more accessible for further study.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research purposes, including mechanistic studies and lead optimization. By modifying different parts of the molecule, researchers can gain insights into how structural changes affect biological activity. This information can then be used to design more effective drug candidates based on similar scaffolds.

As our understanding of molecular interactions continues to grow, compounds like 2549011-87-0 will play an increasingly important role in drug discovery and development. The integration of heterocyclic rings with functional groups designed for specific interactions represents a powerful approach to creating novel bioactive molecules. With continued research and development, it is likely that we will uncover new therapeutic applications for this promising compound.